Cas no 37569-53-2 (3H-Xanthen-3-one, 2,6,7-trihydroxy-9-(methoxyphenyl)-)

• Product name: 3H-Xanthen-3-one, 2,6,7-trihydroxy-9-(methoxyphenyl)-
• CAS No: 37569-53-2
• MF: C₂₀H₁₄O₆
• MW: 350.32156
• CID: 1484828
• PubChem ID: 2932201

3H-Xanthen-3-one, 2,6,7-trihydroxy-9-(methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Xanthen-3-one, 2,6,7-trihydroxy-9-(methoxyphenyl)-
• 2,6,7-trihydroxy-9-(2-methoxyphenyl)xanthen-3-one
• DTXSID70387890
• 37569-53-2
• SR-01000256412
• SR-01000256412-1

• Inchi： InChI=1S/C20H14O6/c1-25-17-5-3-2-4-10(17)20-11-6-13(21)15(23)8-18(11)26-19-9-16(24)14(22)7-12(19)20/h2-9,21-23H,1H3
• InChI Key： JYHBFOFIRVIQIX-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C2=C3C=C(C(=O)C=C3OC4=CC(=C(C=C42)O)O)O

Computed Properties

• Exact Mass: 350.07902
• Monoisotopic Mass: 350.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 96.22